Cas no 167875-39-0 (Urs-12-ene-27,28-dioicacid, 3-[(6-deoxy-4-O-b-D-glucopyranosyl-b-D-galactopyranosyl)oxy]-, (3b)-)

• Product Name: Urs-12-ene-27,28-dioicacid, 3-[(6-deoxy-4-O-b-D-glucopyranosyl-b-D-galactopyranosyl)oxy]-, (3b)-
• CAS No: 167875-39-0
• MF: C₄₂H₆₆O₁₄
• MW: 794.965054988861
• CID: 198724
• PubChem ID: 91895455
• Update Time: 2025-04-19

Urs-12-ene-27,28-dioicacid, 3-[(6-deoxy-4-O-b-D-glucopyranosyl-b-D-galactopyranosyl)oxy]-, (3b)- Chemical and Physical Properties

Names and Identifiers

• Urs-12-ene-27,28-dioicacid, 3-[(6-deoxy-4-O-b-D-glucopyranosyl-b-D-galactopyranosyl)oxy]-, (3b)-
• Rubelloside B
• (3β)-3-{[6-Deoxy-4-O-(β-D-glucopyranosyl)-β-D-galactopyranosyl]ox y}urs-12-ene-27,28-dioic acid
• Urs-12-ene-27,28-dioicacid, 3-[(6-deoxy-4-O-b-D-glucopyranosyl-b-D-galactopyranosyl)oxy]-, (3b...
• (+)-RubellosideB
• (3beta)-3-[(6-Deoxy-4-O-beta-D-glucopyranosyl-beta-D-galactopyranosyl)oxy]urs-12-ene-27,28-dioic acid
• [ "" ]
• AKOS032962242
• FS-10468
• CS-0016745
• HY-N1337
• 167875-39-0
• (1S,2R,4aS,6aR,6aR,6bR,8aR,10S,12aR,14bS)-10-[(2R,3R,4R,5R,6R)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-1,2,6b,9,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a,6a-dicarboxylic acid
• (+)-Rubelloside B
• CID 91895455
• DA-57566

• Inchi： 1S/C42H66O14/c1-19-10-15-41(36(49)50)16-17-42(37(51)52)22(27(41)20(19)2)8-9-25-39(6)13-12-26(38(4,5)24(39)11-14-40(25,42)7)55-34-32(48)30(46)33(21(3)53-34)56-35-31(47)29(45)28(44)23(18-43)54-35/h8,19-21,23-35,43-48H,9-18H2,1-7H3,(H,49,50)(H,51,52)/t19-,20+,21-,23-,24+,25-,26+,27+,28-,29+,30-,31-,32-,33+,34+,35+,39+,40-,41+,42-/m1/s1
• InChI Key： IIIOQVDDEWZCEQ-WJMBNSPDSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C(=O)O)CC[C@@]5(C(=O)O)CC[C@@H](C)[C@H](C)[C@H]5C4=CC[C@@H]32)C1(C)C

Computed Properties

• Exact Mass: 794.445
• Monoisotopic Mass: 794.445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 7
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 233A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 912.8±65.0 °C at 760 mmHg
• Flash Point: 269.1±27.8 °C
• PSA: 232.90000
• LogP: 2.83020
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Urs-12-ene-27,28-dioicacid, 3-[(6-deoxy-4-O-b-D-glucopyranosyl-b-D-galactopyranosyl)oxy]-, (3b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins